Cas no 762258-45-7 (5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile)

5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile structure
762258-45-7 structure
Product Name:5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile
CAS No:762258-45-7
MF:C17H16N4O2
MW:308.334543228149
MDL:MFCD04496889
CID:3110220
PubChem ID:3433855
Update Time:2025-04-21

5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile
    • ALBB-004922
    • H23646
    • AKOS005171459
    • Z31199337
    • 762258-45-7
    • LS-01835
    • STK501388
    • AB00981611-01
    • MFCD04496889
    • MDL: MFCD04496889
    • Inchi: 1S/C17H16N4O2/c18-13-14-12-16(21(22)23)6-7-17(14)20-10-8-19(9-11-20)15-4-2-1-3-5-15/h1-7,12H,8-11H2
    • InChI Key: SOZFFYQRCNJDOU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C#N)C=1)N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 308.12732577Da
  • Monoisotopic Mass: 308.12732577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 76.1Ų

5-Nitro-2-(4-phenylpiperazin-1-yl)benzonitrile Pricemore >>

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